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Compound Focus: Ruski-201
Cat. No.: S542076

Core Profile of RUSKI-201 dihydrochloride

The table below summarizes the key identified information for RUSKI-201 dihydrochloride [1].

Attribute Description

Product Name RUSKI-201 dihydrochloride

Target Hedgehog acyltransferase (Hhat)

Mechanism of Action Potent and specific inhibition of Hhat; blocks Hedgehog (Hh) signaling and

inhibits Hh palmitoylation.

Reported ICso 0.20 puM [1]

Key Application Serves as a potential chemical probe for studying Hhat catalytic function in
cells [1].

Supporting In vitro enzyme assay demonstrating ICso; cellular assays showing blocked

Experimental Evidence  Hh signaling from Sonic hedgehog (Shh) overexpressing cells [1].

The Role of Hhat in Hedgehog Signaling
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Hhat is a key enzyme in the Sonic Hedgehog (Shh) signaling pathway, which is crucial in embryonic
development and is often reactivated in cancers [2]. Hhat catalyzes the palmitoylation of the Hedgehog
ligand, a specific lipid modification that is essential for the ligand's full activity and ability to signal to

neighboring cells [2] [1].

The following diagram illustrates the Hedgehog signaling pathway and how RUSKI-201 exerts its inhibitory
effect.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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